Cas no 2229479-46-1 (5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene
• CAS No: 2229479-46-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6010653
• PubChem ID: 165645376
• Update Time: 2025-06-14

5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene
• 2229479-46-1
• EN300-1934194

• Inchi： 1S/C12H15BrO3/c1-8(7-13)9-5-10(14-2)12(16-4)11(6-9)15-3/h5-6H,1,7H2,2-4H3
• InChI Key： WDHOMHRTTBMRPU-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene

Recent Advances in the Study of 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene (CAS: 2229479-46-1)

The compound 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene (CAS: 2229479-46-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of the bromopropenyl group and trimethoxybenzene moiety makes it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the synthesis of novel analogs with enhanced pharmacological properties, particularly in the context of anticancer and anti-inflammatory agents.

In vitro and in vivo studies have demonstrated that derivatives of 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene exhibit promising biological activities. For instance, certain analogs have shown potent inhibitory effects against specific cancer cell lines, including breast and lung cancer, by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, some derivatives have displayed significant anti-inflammatory properties, making them potential candidates for the treatment of chronic inflammatory diseases.

The mechanism of action of these compounds is currently under investigation, with preliminary data suggesting that they may interact with cellular proteins involved in apoptosis and inflammation. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into the structure-activity relationships (SAR) of these derivatives. These findings are crucial for the rational design of more potent and selective analogs.

Despite the promising results, challenges remain in the development of 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's modular structure offers ample opportunities for optimization, and ongoing research is expected to yield improved candidates with better pharmacokinetic profiles.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-1,2,3-trimethoxybenzene represents a promising scaffold for the development of novel therapeutic agents. Its synthetic accessibility, combined with its diverse biological activities, makes it a valuable tool for medicinal chemists. Further research is warranted to fully explore its potential and overcome the current limitations, paving the way for its eventual clinical application.